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Compound of Interest

Compound Name: Diquas

Cat. No.: B10828734 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling Diquafosol sodium, a P2Y2 receptor agonist used in the

treatment of dry eye disease. Adherence to these procedures is critical for minimizing exposure

risks and ensuring a safe laboratory environment.

Hazard Identification and Classification
Diquafosol sodium is classified under the Globally Harmonized System (GHS) with the

following hazard statements.[1]

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation
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A comprehensive selection of personal protective equipment is mandatory to prevent skin, eye,

and respiratory exposure. The following PPE should be worn at all times when handling

Diquafosol sodium.[1][2][3][4]

Eye and Face Protection: Chemical safety goggles and a face shield should be used where

there is a risk of splashing.[3]

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber, neoprene) are required.[3] Gloves

should be inspected before use and disposed of immediately if contaminated.

Protective Clothing: A lab coat or chemical-resistant suit should be worn.[2][5] For tasks

with a high risk of splashing, a chemical-resistant apron is also recommended.[5]

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

working in an area with poor ventilation or where dust or aerosols may be generated.[1]

Operational Plan for Handling Diquafosol Sodium
A systematic approach to handling Diquafosol sodium will minimize the risk of exposure and

contamination.

1. Preparation:

Ensure the work area is well-ventilated.
Assemble all necessary PPE and have it readily available.
Locate the nearest eyewash station and safety shower before beginning work.
Have spill cleanup materials accessible.

2. Handling:

Wash hands thoroughly before and after handling the compound.[1]
Avoid direct contact with the skin, eyes, and clothing.
Do not eat, drink, or smoke in the handling area.[1]
Weigh and transfer the compound in a chemical fume hood to avoid inhalation of dust.

3. In Case of Exposure:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]
Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.[1]
Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[1]
Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate
medical attention.[1]

Disposal Plan
Proper disposal of Diquafosol sodium and its containers is crucial to prevent environmental

contamination.[6]

Unused or Expired Diquafosol: For small quantities, mix the compound with an unpalatable

substance like coffee grounds or cat litter, place it in a sealed container, and dispose of it in

the regular trash.[6] Do not flush down the toilet or drain.[6]

Bulk Quantities and Laboratory Waste: Dispose of in accordance with federal, state, and

local regulations.[1][6] This may require disposal as chemical waste through a licensed

contractor.

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as chemical

waste.
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Caption: Workflow for the safe handling of Diquasofol from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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